Cas no 937685-57-9 (N,3-dimethyl-1,2-oxazol-5-amine)

• Product Name: N,3-dimethyl-1,2-oxazol-5-amine
• CAS No: 937685-57-9
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 5857295
• PubChem ID: 23434540
• Update Time: 2025-05-23

N,3-dimethyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N,3-dimethyl-1,2-oxazol-5-amine
• AKOS004121559
• 937685-57-9
• EN300-7202397
• SCHEMBL1064033

• Inchi： 1S/C5H8N2O/c1-4-3-5(6-2)8-7-4/h3,6H,1-2H3
• InChI Key： RJYFIIGQUHDIRI-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)NC

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on N,3-dimethyl-1,2-oxazol-5-amine

N,3-Dimethyl-1,2-Oxazol-5-Amine: A Comprehensive Overview

N,3-Dimethyl-1,2-Oxazol-5-Amine (CAS No. 937685-57-9) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered rings consisting of one oxygen and one nitrogen atom. The presence of methyl groups at positions 1 and 3 further distinguishes this compound from its structural analogs. Recent studies have highlighted its potential applications in drug discovery, material synthesis, and as a building block for advanced chemical structures.

The molecular structure of N,3-Dimethyl-1,2-Oxazol-5-Amine is characterized by a rigid planar geometry due to the aromatic nature of the oxazole ring. This rigidity contributes to its stability and reactivity in various chemical reactions. The compound's ability to act as both a nucleophile and an electrophile makes it versatile in organic synthesis. For instance, it can undergo nucleophilic substitution reactions or serve as a precursor for the formation of more complex heterocycles.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of N,3-Dimethyl-1,2-Oxazol-5-Amine. One notable approach involves the cyclization of amino alcohols under specific conditions to form the oxazole ring. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production. Additionally, researchers have explored green chemistry techniques to synthesize this compound using eco-friendly catalysts and solvents.

The applications of N,3-Dimethyl-1,2-Oxazol-5-Amine are diverse and expanding rapidly. In the pharmaceutical industry, it has been identified as a potential lead compound for anti-inflammatory and anticancer drugs due to its ability to modulate key cellular pathways. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been well-documented in recent literature.

In materials science, N,3-Dimethyl-1,2-Oxazol-5-Amine has shown promise as a precursor for the development of advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it an attractive candidate for creating materials with tailored properties such as high thermal stability and mechanical strength.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of N,3-Dimethyl-1,2-Oxazol-5-Amine. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, N,3-Dimethyl-1,2-Oxazol-5-Amine (CAS No. 937685-57-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and diverse applications make it a valuable addition to modern chemical research. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.